3-(4-Bromophenyl)-2,2-dimethylpropanoic acid
Cat. No. B2621227
M. Wt: 257.127
InChI Key: WOROXVNNDXPWCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([CH2:8][C:9]([CH3:10])([CH3:11])[C:12](=[O:13])[O:14][CH3:15])[cH:6][cH:7]1.[CH3:18][OH:19].[Na+:17].[OH-:16]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([CH2:8][C:9]([CH3:10])([CH3:11])[C:12](=[O:13])[OH:14])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)C(C)(C)Cc1ccc(Br)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(C)(Cc1ccc(Br)cc1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
